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Mixed metal/non-metal compounds
Mixed metal/non-metal compounds are a diverse group of chemical substances that combine elements from both metallic and non-metallic categories, resulting in unique physical and chemical properties. These compounds can exhibit various bonding types such as ionic, covalent, or metallic, depending on the nature of the constituent elements. For example, aluminum nitride (AlN) is an example of a mixed metal/non-metal compound with strong covalent bonds, while sodium nitrite (NaNO2) shows a combination of ionic and some covalent character.
Mixed metal compounds often have high melting points and electrical conductivity compared to pure metals. They can be used in a wide range of applications, including electronics, catalysis, ceramics, and pharmaceuticals. Their ability to form stable structures under various conditions makes them valuable in industrial processes where both metallic and non-metallic properties are advantageous.
Research into mixed metal/non-metal compounds continues to expand our understanding of material science and opens up new possibilities for innovative technologies.
Alkali metal salts
Alkali metal oxoanionic compounds
Alkaline earth metal organides
Metalloid organides
Alkaline earth metal oxoanionic compounds
Transition metal salts
Transition metal organides
Lanthanide oxoanionic compounds
Transition metal oxoanionic compounds
Post-transition metal organides
Post-transition metal salts
Lanthanide salts
Miscellaneous mixed metal/non-metals
Lanthanide organides
Metalloid salts
Post-transition metal oxoanionic compounds
Actinide oxoanionic compounds
Alkaline earth metal salts
Alkali metal organides
Metalloid oxoanionic compounds
Other mixed metal/non-metal oxoanionic compounds
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Ethoxyquin as an Antioxidant and Preservative in Chemical BiopharmaceuticalsEthoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...
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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
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Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
